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Compound of Interest

Compound Name: 2-Oxoethyl acetate

CAS No.: 5371-49-3

Cat. No.: B1588976

Get Quote

2-Oxoethyl acetate, also known as acetoxyacetaldehyde, is a bifunctional molecule featuring

both an aldehyde and an ester moiety.[1] This unique structure makes it a valuable building

block in organic synthesis, particularly in the development of pharmaceuticals and other

complex molecules. However, the very features that make it synthetically useful—the highly

reactive aldehyde and the hydrolyzable ester—also render it intrinsically unstable. A

comprehensive understanding of its stability profile and the implementation of rigorous storage

and handling protocols are not merely best practices; they are prerequisites for ensuring

experimental reproducibility, product purity, and laboratory safety.

This guide provides an in-depth analysis of the factors governing the stability of 2-Oxoethyl
acetate. Moving beyond simple procedural lists, we will explore the causal mechanisms behind

its degradation and present scientifically grounded protocols to preserve its integrity from

procurement to application.

Section 1: Core Physicochemical and Hazard Profile
A foundational understanding of the molecule's properties is essential for predicting its behavior

and implementing appropriate safety controls.
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Property Value Source

Molecular Formula C₄H₆O₃ PubChem[1]

Molecular Weight 102.09 g/mol PubChem[1][2]

Appearance
Liquid (presumed based on

related structures)
N/A

SMILES CC(=O)OCC=O PubChem[1]

CAS Number 5371-49-3 ChemSynthesis[2]

The Globally Harmonized System (GHS) classification for 2-Oxoethyl acetate highlights its

primary hazards:

Flammable Liquid and Vapor (Warning)[1]

Causes Skin Irritation (Warning)[1]

Causes Serious Eye Irritation (Warning)[1]

May Cause Respiratory Irritation (Warning)[1]

These classifications necessitate handling within a fume hood, the use of appropriate personal

protective equipment (PPE), and storage in a designated flammable materials cabinet away

from ignition sources.[3][4][5]

Section 2: The Dichotomy of Reactivity: Intrinsic
Chemical Instability
The instability of 2-Oxoethyl acetate is a direct consequence of its two functional groups.

The Aldehyde Moiety: The aldehyde group contains a highly electrophilic carbonyl carbon,

making it a prime target for nucleophiles.[6] This reactivity predisposes the molecule to

several degradation pathways, including oxidation to a carboxylic acid and polymerization.

The susceptibility of aldehydes to oxidation is a critical consideration, as even atmospheric
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oxygen can be sufficient to initiate degradation, especially in the presence of light or trace

metal catalysts.

The Ester Moiety: The ester linkage is susceptible to nucleophilic attack, most commonly

through hydrolysis.[6] This reaction can be catalyzed by both acid and base, cleaving the

molecule into acetic acid and glycolaldehyde. The practical implication is that 2-Oxoethyl
acetate must be rigorously protected from moisture and stored in a neutral pH environment.

The presence of acidic or basic impurities, either from synthesis or improper handling, can

accelerate this degradation significantly.[6]

Section 3: Primary Decomposition Pathways
There are three primary degradation pathways that must be controlled to maintain the purity of

2-Oxoethyl acetate.

Hydrolysis: This is often the most significant non-oxidative degradation route. In the

presence of water, the ester is cleaved. The resulting acetic acid can then act as an auto-

catalyst, further accelerating the decomposition of the remaining material. This self-

perpetuating cycle is a key reason why exposure to moisture must be strictly avoided.[6]

Oxidation: The aldehyde group can be readily oxidized to form the corresponding carboxylic

acid, 2-oxo-acetic acid acetate (an acylal). This process is often initiated by atmospheric

oxygen and can be accelerated by light and heat. The formation of acidic byproducts can, in

turn, catalyze hydrolysis.

Polymerization: Like many aldehydes, particularly those lacking steric hindrance, 2-Oxoethyl
acetate has the potential to undergo self-polymerization. This can be initiated by trace

amounts of acid or base, leading to the formation of polyacetal structures. This process

results in a decrease in purity and can manifest as an increase in viscosity or the formation

of solid precipitates.

Visualization of the Hydrolysis Pathway
The following diagram illustrates the acid- or base-catalyzed hydrolysis of 2-Oxoethyl acetate,

a primary and well-defined degradation route.[6]
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2-Oxoethyl Acetate
(C₄H₆O₃)

Water
(H₂O)

 Acid/Base Catalyst
 

Glycolaldehyde
(C₂H₄O₂)

Acetic Acid
(C₂H₄O₂)

 Hydrolysis

1. Initial Analysis (T=0)
Establish baseline purity via HPLC

2. Sample Aliquoting
Dispense into amber vials
under inert atmosphere

3. Place in Stability Chambers

40°C / 75% RH
(Accelerated)

25°C / 60% RH
(Long-Term)

5°C
(Recommended)

4. Pull Samples at Timepoints
(e.g., 1, 3, 6 months)

5. HPLC Analysis
Assay for purity and

quantify degradation products

6. Data Evaluation
Compare to T=0 and plot

degradation curves
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Click to download full resolution via product page

Workflow for a comprehensive stability study of 2-Oxoethyl acetate.

Methodology:

Initial Timepoint (T=0) Analysis:

Prepare a standard solution of 2-Oxoethyl acetate in acetonitrile.

Perform an HPLC analysis to determine the initial purity and identify any existing

impurities. This is the baseline against which all future timepoints will be compared.

Sample Preparation and Storage:

Aliquot the test sample of 2-Oxoethyl acetate into multiple amber vials.

Causality Check: Perform this step in a glovebox or under a stream of inert gas (argon or

nitrogen) to purge atmospheric oxygen and moisture, preventing immediate degradation.

Tightly seal the vials and place them into the designated stability chambers.

Timepoint Analysis:

At predetermined intervals (e.g., 1, 3, and 6 months for accelerated; 6, 12, 18, 24 months

for long-term), remove one vial from each storage condition.

Allow the vial to equilibrate to room temperature before opening to prevent condensation

of atmospheric moisture.

Prepare a sample for HPLC analysis in the same manner as the T=0 sample.

Data Analysis:

Calculate the purity of the sample at each timepoint using the area normalization method.

Identify and quantify any new peaks that appear, which represent degradation products.
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Plot the purity of 2-Oxoethyl acetate versus time for each storage condition to determine

the degradation rate.

Section 6: Illustrative Stability Data
The table below presents hypothetical data from a stability study as described above. This

serves as an example of how to present and interpret stability results.

Storage
Condition

Timepoint Purity (%)
Major
Degradant (%)

Observations

40°C / 75% RH T=0 99.1 < 0.1
Clear, colorless

liquid

1 Month 92.5 6.8 (Acetic Acid) Slight yellowing

3 Months 78.2
20.1 (Acetic

Acid)

Noticeable

yellowing, sharp

odor

25°C / 60% RH T=0 99.1 < 0.1
Clear, colorless

liquid

3 Months 98.5 0.8 No change

6 Months 97.9 1.3 No change

2-8°C (Inert

Atm.)
T=0 99.1 < 0.1

Clear, colorless

liquid

6 Months 99.0 < 0.1 No change

12 Months 98.9 0.2 No change

Interpretation: The illustrative data clearly demonstrates that 2-Oxoethyl acetate is highly

unstable under accelerated conditions, with rapid hydrolysis occurring. Long-term storage at

ambient temperature shows slow but measurable degradation. Crucially, storage at the

recommended 2-8°C under an inert atmosphere shows excellent stability, validating the

proposed storage conditions.
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Conclusion
The chemical integrity of 2-Oxoethyl acetate is governed by its dual aldehyde-ester

functionality. Its stability is critically dependent on the strict exclusion of moisture, oxygen, light,

and catalytic impurities. The optimal strategy for its preservation is storage at refrigerated

temperatures (2-8°C) in a tightly sealed, light-protected container under an inert atmosphere.

By understanding the fundamental mechanisms of its degradation and implementing the robust

handling and storage protocols outlined in this guide, researchers can ensure the validity of

their experiments and the successful application of this versatile reagent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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